Cas no 32466-63-0 (trans-cis-10,11-Epoxy Farnesenic Acid Methyl Ester)

• Product Name: trans-cis-10,11-Epoxy Farnesenic Acid Methyl Ester
• CAS No: 32466-63-0
• MF: C₁₆H₂₆O₃
• MW: 266.375845432281
• CID: 2947630
• PubChem ID: 171382692
• Update Time: 2025-06-27

trans-cis-10,11-Epoxy Farnesenic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• methyl (2Z,6E)-10,11-epoxyfarnesoate
• Methyl-cis-farnesat-10,11-epoxid;
• 32466-63-0
• trans-cis-10,11-Epoxy Farnesenic Acid Methyl Ester

• Inchi： 1S/C16H26O3/c1-12(9-10-14-16(3,4)19-14)7-6-8-13(2)11-15(17)18-5/h7,11,14H,6,8-10H2,1-5H3/b12-7+,13-11-
• InChI Key： QVJMXSGZTCGLHZ-MHUJIAIDSA-N
• SMILES： O1C(CC/C(/C)=C/CC/C(=C\C(=O)OC)/C)C1(C)C

Computed Properties

• Exact Mass: 266.18800
• Monoisotopic Mass: 266.18819469Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.83000
• LogP: 3.78980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on trans-cis-10,11-Epoxy Farnesenic Acid Methyl Ester

trans-cis-10,11-Epoxy Farnesenic Acid Methyl Ester: A Comprehensive Overview

The compound with CAS No. 32466-63-0, known as trans-cis-10,11-Epoxy Farnesenic Acid Methyl Ester, is a highly specialized organic compound that has garnered significant attention in the fields of biochemistry, pharmacology, and materials science. This compound is notable for its unique chemical structure, which includes a methyl ester group and an epoxide functional group. The epoxide moiety, located at the 10,11-position of the farnesenic acid backbone, imparts distinctive chemical and biological properties to the molecule.

The name trans-cis-10,11-Epoxy Farnesenic Acid Methyl Ester reflects its stereochemical configuration. The "trans" and "cis" descriptors indicate the spatial arrangement of substituents around the double bond in the molecule. This stereochemistry plays a crucial role in determining the compound's physical properties, reactivity, and biological activity. Recent studies have highlighted the importance of stereochemistry in drug design, where even minor structural differences can significantly impact efficacy and safety.

In terms of its applications, this compound has been extensively studied for its potential in drug delivery systems. The epoxide group is known to undergo ring-opening reactions under specific conditions, making it a valuable component in designing biodegradable polymers and controlled-release formulations. Researchers have explored its use in creating nanomaterials for targeted drug delivery, where the compound's ability to form stable yet responsive structures is highly advantageous.

Another area of interest is its role in natural product synthesis. Farnesenic acid derivatives are found in various plant species and are known for their bioactive properties. The methyl ester derivative of this compound has been isolated from several medicinal plants and exhibits potent anti-inflammatory and antioxidant activities. Recent findings suggest that it may also possess anti-tumor properties, making it a promising candidate for cancer therapy research.

The synthesis of trans-cis-10,11-Epoxy Farnesenic Acid Methyl Ester involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers have developed efficient routes to synthesize this compound, often utilizing enzymatic catalysis to achieve high stereoselectivity. These advancements have not only improved the yield but also reduced the environmental footprint of the synthesis process.

In terms of its pharmacokinetics, studies have shown that this compound exhibits moderate solubility in aqueous solutions but demonstrates excellent permeability across biological membranes. This makes it an attractive candidate for oral drug delivery systems. However, further research is needed to fully understand its bioavailability and metabolic pathways in vivo.

The environmental impact of this compound is another critical area of investigation. As concerns about sustainability grow, researchers are exploring ways to produce this compound using renewable resources and green chemistry principles. Biotechnological approaches, such as microbial fermentation and metabolic engineering, are being considered to develop eco-friendly production methods.

In conclusion, CAS No. 32466-63-0 (trans-cis-10,11-Epoxy Farnesenic Acid Methyl Ester) represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and stereochemical properties make it a valuable tool in drug development, materials science, and natural product synthesis. As research continues to uncover new insights into its potential uses and mechanisms of action, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.